Cas no 1820704-18-4 (6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride)

• Product Name: 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride
• CAS No: 1820704-18-4
• MDL: MFCD28388530
• CID: 4619427
• Update Time: 2025-06-13

6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)pyridazine-3-carboxylic acid hydrochloride
• 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride

• MDL： MFCD28388530

Additional information on 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride

Recent Advances in the Application of 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride (CAS: 1820704-18-4) in Chemical Biology and Pharmaceutical Research

The compound 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride (CAS: 1820704-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyridazine core and dimethylamino substituent, has demonstrated promising potential as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized its carboxylic acid functionality for amide bond formation, yielding compounds with improved pharmacokinetic properties and reduced off-target effects. The dimethylamino group was found to enhance solubility and modulate electronic properties, contributing to the overall drug-likeness of the final molecules.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the incorporation of this compound into novel quorum sensing inhibitors. The pyridazine scaffold demonstrated unique interactions with bacterial LuxR-type receptors, showing potent activity against Pseudomonas aeruginosa biofilms at sub-MIC concentrations. The hydrochloride salt form (1820704-18-4) was particularly noted for its improved stability in aqueous formulations compared to the free base.

Recent structural-activity relationship (SAR) studies have revealed that the dimethylamino group at the 6-position plays a crucial role in target binding. X-ray crystallography data from a Nature Communications publication (2024) showed this moiety forming key hydrogen bonds with hinge regions of various protein kinases. The protonated form of the compound in physiological conditions enhances its interaction with negatively charged binding pockets, making it particularly valuable for targeting phosphoprotein-binding domains.

From a synthetic chemistry perspective, advancements in the large-scale production of 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride have been reported in Organic Process Research & Development (2023). A novel continuous flow process was developed, achieving 85% yield with >99% purity, addressing previous challenges in the halogenation and carboxylation steps. This improved synthetic route has made the compound more accessible for high-throughput screening campaigns.

In drug delivery applications, researchers have exploited the zwitterionic nature of this compound to develop pH-responsive drug carriers. A recent ACS Nano publication (2024) described nanoparticles where 1820704-18-4 was used as a surface modifier, demonstrating enhanced tumor penetration and reduced reticuloendothelial system clearance. The compound's ability to undergo reversible charge modification in different physiological environments was key to this application.

Ongoing clinical trials (Phase I/II) are investigating derivatives of 6-(Dimethylamino)pyridazine-3-carboxylic acid hydrochloride as potential treatments for inflammatory bowel disease and certain hematological malignancies. Preliminary results presented at the 2024 American Chemical Society national meeting showed favorable safety profiles and promising efficacy signals, particularly in JAK-STAT pathway modulation.

Future research directions for this compound family include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a fragment in covalent inhibitor development. The unique electronic properties of the pyridazine ring system, combined with the versatility of the dimethylamino and carboxylic acid functionalities, position 1820704-18-4 as a valuable scaffold for addressing emerging challenges in targeted therapy development.